Cas no 1092351-47-7 (3-Bromo-1-methyl-1H-indazol-4-amine)

• Product Name: 3-Bromo-1-methyl-1H-indazol-4-amine
• CAS No: 1092351-47-7
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD11109355
• CID: 890617
• PubChem ID: 37818575
• Update Time: 2025-07-14

3-Bromo-1-methyl-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-indazol-4-amine
• 1H-Indazol-4-amine, 3-bromo-1-methyl-
• 3-Bromo-1-methyl-1H-indazol-4-ylamine
• 3-bromo-1-methylindazol-4-amine
• SY065443
• CS-0053906
• W-204688
• EN300-6739231
• PB28223
• 4-Amino-3-bromo-1-methylindazole 95+%
• DTXSID70653300
• 4-Amino-3-bromo-1-methylindazole
• AS-30622
• 1092351-47-7
• AKOS005258587
• J-511813
• MFCD11109355

• MDL： MFCD11109355
• Inchi： 1S/C8H8BrN3/c1-12-6-4-2-3-5(10)7(6)8(9)11-12/h2-4H,10H2,1H3
• InChI Key： KICKKRNPIPGMTR-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2N(C)N=1)N

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 378.4±22.0 °C at 760 mmHg
• Flash Point: 182.7±22.3 °C
• PSA: 43.84000
• LogP: 2.49920
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Bromo-1-methyl-1H-indazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)